Cas no 64181-78-8 (1,3-Benzenedicarboxylic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-)

1,3-Benzenedicarboxylic acid, 2-[[3-(trifluoromethyl)phenyl]amino]- structure
64181-78-8 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-
CAS No:64181-78-8
MF:C15H10F3NO4
MW:325.239414691925
CID:500023
PubChem ID:45117701
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 2-[[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-
    • 2-[3-(trifluoromethyl)anilino]benzene-1,3-dicarboxylic acid
    • DTXSID90668658
    • 64181-78-8
    • Inchi: 1S/C15H10F3NO4/c16-15(17,18)8-3-1-4-9(7-8)19-12-10(13(20)21)5-2-6-11(12)14(22)23/h1-7,19H,(H,20,21)(H,22,23)
    • InChI Key: HDDNQXGMHVUENJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)NC1C(C(=O)O)=CC=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 325.0562
  • Monoisotopic Mass: 325.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 86.6A^2

Experimental Properties

  • PSA: 86.63
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